Cas no 2611459-57-3 (EphA2 agonist 1)

• Product Name: EphA2 agonist 1
• CAS No: 2611459-57-3
• MF: C₅₀H₅₈N₁₂O₁₂
• MW: 1019.06873083115
• CID: 6795101
• PubChem ID: 162645843
• Update Time: 2025-07-09

EphA2 agonist 1 Chemical and Physical Properties

Names and Identifiers

• HY-147637
• CS-0514250
• EphA2 agonist 1
• 2611459-57-3
• CHEMBL4743476

• Inchi： 1S/C50H58N12O12/c1-67-39-27-35-37(29-41(39)69-3)55-47(57-43(35)51)61-15-11-59(12-16-61)45(63)31-7-5-9-33(25-31)53-49(65)73-23-21-71-19-20-72-22-24-74-50(66)54-34-10-6-8-32(26-34)46(64)60-13-17-62(18-14-60)48-56-38-30-42(70-4)40(68-2)28-36(38)44(52)58-48/h5-10,25-30H,11-24H2,1-4H3,(H,53,65)(H,54,66)(H2,51,55,57)(H2,52,56,58)
• InChI Key： GMPGUKZZIIPCEZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)NC(=O)OCCOCCOCCOC(NC1=CC=CC(=C1)C(N1CCN(C2N=C(C3C=C(C(=CC=3N=2)OC)OC)N)CC1)=O)=O)N1CCN(C2N=C(C3C=C(C(=CC=3N=2)OC)OC)N)CC1

Computed Properties

• Exact Mass: 1018.42971533g/mol
• Monoisotopic Mass: 1018.42971533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 74
• Rotatable Bond Count: 21
• Complexity: 1660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 283Ų

Additional information on EphA2 agonist 1

EphA2 Agonist 1: A Promising Compound in Cancer and Neurological Research

EphA2 agonist 1, with the CAS number 2611459-57-3, has emerged as a significant compound in the field of oncology and neurology. This molecule, known for its ability to activate the EphA2 receptor, has garnered considerable attention due to its potential therapeutic applications. EphA2, a member of the Eph receptor tyrosine kinase family, plays a crucial role in various cellular processes, including cell migration, adhesion, and proliferation. The activation of EphA2 by EphA2 agonist 1 has been shown to induce anti-tumor effects in preclinical models, making it a promising candidate for cancer therapy.

Recent studies have highlighted the dual role of EphA2 in cancer biology. While it is often overexpressed in various cancers and associated with aggressive tumor behavior, its activation can also lead to tumor suppression under specific conditions. EphA2 agonist 1 leverages this dual functionality by selectively activating EphA2, thereby inducing apoptosis in cancer cells while sparing normal cells. This selectivity is a critical factor in reducing off-target effects and improving therapeutic efficacy.

The development of EphA2 agonist 1 was driven by the need for more targeted therapies in oncology. Traditional chemotherapy often lacks specificity, leading to significant side effects. In contrast, EphA2 agonist 1 represents a precision medicine approach, targeting the specific molecular mechanisms that drive cancer progression. Preclinical trials have demonstrated its efficacy in inhibiting tumor growth and metastasis in models of breast, prostate, and lung cancer.

Beyond oncology, EphA2 agonist 1 has also shown potential in neurological disorders. EphA receptors are known to play a role in synaptic plasticity and neuronal repair. Studies suggest that activating EphA2 could enhance neural regeneration and improve outcomes in conditions such as stroke and traumatic brain injury. This dual therapeutic potential underscores the versatility of EphA2 agonist 1 as a multi-indication drug candidate.

One of the most recent advancements involving EphA2 agonist 1 is its combination with other therapies to enhance efficacy. For instance, researchers have explored its synergistic effects with immunotherapies and targeted kinase inhibitors. These combinations aim to overcome resistance mechanisms that often limit the effectiveness of single-agent therapies.

In terms of pharmacokinetics, EphA2 agonist 1 exhibits favorable properties that support its development as an oral or intravenous therapy. Its bioavailability and metabolic stability have been optimized through iterative chemical modifications, ensuring that it can be effectively delivered to target tissues while minimizing systemic toxicity.

The ongoing clinical trials for EphA2 agonist 1 are a testament to its promise as a novel therapeutic agent. Phase I studies have primarily focused on establishing safety profiles and determining optimal dosing regimens. Early results have been encouraging, with minimal adverse effects reported and evidence of tumor regression in some patients.

Looking ahead, the success of EphA2 agonist 1 could pave the way for a new class of receptor-targeted therapies. Its ability to modulate Eph receptor signaling opens up possibilities for treating not only cancers but also other diseases where Eph pathways are dysregulated. As research continues to uncover the full spectrum of EphA2's roles in health and disease, compounds like EphA2 agonist 1 will remain at the forefront of innovative drug development.